5-Cyclopropoxy-6-methoxynicotinaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C10H11NO3/c1-13-10-9(14-8-2-3-8)4-7(6-12)5-11-10/h4-6,8H,2-3H2,1H3
• InChI Key: PPVCWRQRBJYIRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C=O)OC2CC2

Description

5-Cyclopropoxy-6-methoxynicotinaldehyde is a substituted nicotinaldehyde derivative featuring a cyclopropoxy group at position 5 and a methoxy group at position 6 on the pyridine ring. The aldehyde functional group at position 2 renders it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its structure combines electron-donating substituents (cyclopropoxy and methoxy) with an electron-withdrawing aldehyde, creating unique electronic and steric properties that influence reactivity and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

5-Cyclopropoxy-6-methoxynicotinaldehyde can be synthesized through various synthetic routes. One common method involves the reaction of 5-bromo-2-methoxypyridine with cyclopropanol in the presence of a base to form the cyclopropoxy derivative. This intermediate is then subjected to formylation to introduce the aldehyde group at the 6-position .

Industrial Production Methods

Industrial production methods for 5-Cyclopropoxy-6-methoxynicotinaldehyde typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-methoxynicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The methoxy and cyclopropoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: 5-Cyclopropoxy-6-methoxynicotinic acid.

Reduction: 5-Cyclopropoxy-6-methoxynicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-6-methoxynicotinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a substrate in various catalytic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a lead compound for the development of new pharmaceuticals.

Industry: It is used in the production of fine chemicals and as a building block for the synthesis of specialized materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-methoxynicotinaldehyde involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and functional groups. For example, it may inhibit methanol dehydrogenase by forming a stable complex with the enzyme, thereby preventing its normal catalytic activity . The cyclopropoxy group plays a crucial role in this interaction by stabilizing the enzyme-inhibitor complex .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 5-Cyclopropoxy-6-methoxynicotinaldehyde with structurally related pyridine derivatives from the literature:

Compound Name	Substituents (Positions)	Functional Groups	Key Structural Features
5-Cyclopropoxy-6-methoxynicotinaldehyde	Cyclopropoxy (5), Methoxy (6)	Aldehyde (2), Ethers	Electron-rich pyridine with aldehyde
2-Methoxy-4-methyl-5-nitropyridine (7c)	Methoxy (2), Methyl (4), Nitro (5)	Nitro, Ether, Alkyl	Electron-withdrawing nitro group
2-Methoxy-4-methyl-3-nitropyridine (7d)	Methoxy (2), Methyl (4), Nitro (3)	Nitro, Ether, Alkyl	Meta-nitro substitution

Key Observations :

• Electronic Effects: The nitro group in 7c and 7d strongly withdraws electrons, enhancing electrophilic substitution reactivity.
• Steric Considerations : The cyclopropoxy group introduces steric hindrance absent in 7c and 7d, which may affect coupling reactions or binding to enzymes.

Physicochemical Properties

Property	5-Cyclopropoxy-6-methoxynicotinaldehyde	7c	7d
Molecular Weight (g/mol)	~221.23 (estimated)	198.18	198.18
Solubility	Moderate in polar aprotic solvents	Low in water	Low in water
Stability	Air-stable (aldehyde protected)	Thermally stable	Thermally stable

Notes:

• The target compound’s aldehyde may necessitate stabilization (e.g., storage under inert atmosphere) to prevent oxidation.
• 7c and 7d exhibit higher thermal stability due to nitro groups, which resist degradation under standard conditions .

Research Findings and Implications

• Positional Effects : Substituent position (e.g., nitro at 3 vs. 5 in 7d vs. 7c) dramatically alters reactivity. Similarly, the 5,6-substitution pattern in the target compound may confer regioselectivity in further reactions.
• Functional Group Synergy : Combining cyclopropoxy and aldehyde groups could enhance bioactivity, as seen in cyclopropane-containing drugs like Efavirenz.